N-(5-Bromopentyl)phthalimide

• IUPAC Name: 2-(5-bromopentyl)isoindole-1,3-dione
• InChI: InChI=1S/C13H14BrNO2/c14-8-4-1-5-9-15-12(16)10-6-2-3-7-11(10)13(15)17/h2-3,6-7H,1,4-5,8-9H2
• InChI Key: QKVHAKICMNABGB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CCCCCBr
• Molecular Formula: C13H14BrNO2
• DSSTOX Substance ID: DTXSID90241824
• Molecular Weight: 296.16 g/mol
• CAS RN: 954-81-4

Description

“N-(5-Bromopentyl)phthalimide” is a compound with the molecular formula C13H14BrNO2. It has an average mass of 296.160 Da and a monoisotopic mass of 295.020782 Da. It is a pharmaceutical intermediate and is used in medicine. It acts as a reagent in the synthesis of organofluorine isoselenocyanate analogs of sulforaphane with anticancer activity against two breast cancer cell lines.

Molecular Structure Analysis

The molecular structure of “N-(5-Bromopentyl)phthalimide” is characterized by a phthalimide core with a 5-bromopentyl group attached. The phthalimide core is a privileged structural motif frequently found in natural products, pharmaceuticals, and organic materials.

Physical And Chemical Properties Analysis

“N-(5-Bromopentyl)phthalimide” is a solid at 20 degrees Celsius. It has a density of 1.5±0.1 g/cm3, a boiling point of 393.1±25.0 °C at 760 mmHg, and a flash point of 191.5±23.2 °C. It has a molar refractivity of 68.6±0.3 cm3, and its molar volume is 202.9±3.0 cm3.

Scientific Research Applications

Pharmaceutical Intermediate

N-(5-Bromopentyl)phthalimide: . Its role in drug synthesis is crucial due to its reactive bromine atom, which can be used for further chemical modifications. This compound serves as a building block in the synthesis of various drugs, particularly those that may involve phthalimide as a core structure for their therapeutic activity.

Organic Synthesis

. It’s used in strategies such as carbonylative cyclization of aromatic amides and o-dihaloarenes, which are key steps in synthesizing complex organic molecules.

Safety and Hazards

“N-(5-Bromopentyl)phthalimide” is harmful if swallowed. It causes skin irritation, may cause an allergic skin reaction, causes serious eye irritation, and may cause respiratory irritation. It is very toxic to aquatic life. Precautionary measures include avoiding release to the environment, wearing protective gloves, and washing with plenty of water if it comes into contact with skin.

Mechanism of Action

Target of Action

N-(5-Bromopentyl)phthalimide is a derivative of phthalimide, a structural motif frequently found in natural products, pharmaceuticals, and organic materials It’s known that phthalimides often target the respiratory system .

Mode of Action

For instance, they can undergo carbonylative cyclization of aromatic amides or o-dihaloarenes/o-haloarenes .

Biochemical Pathways

Phthalimides are known to influence a variety of biochemical processes due to their diverse structural motifs .

Pharmacokinetics

The compound’s solubility and stability are crucial factors that can impact its bioavailability .

Result of Action

Phthalimides are known to exhibit a range of biological activities, including anti-inflammatory, antitumor, and antimicrobial effects .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of N-(5-Bromopentyl)phthalimide. For instance, the compound’s stability can be affected by temperature, pH, and the presence of other substances .

Synthesis routes and methods I

Procedure details

Potassium phthalimide (92.5 g) was added in six portions over 4 hours to a boiling solution of 1,5-dibromopentane (230 g) in acetone (670 ml). The mixture was boiled under reflux for 24 hours, then cooled and filtered. The filtrate was evaporated to dryness and the residue dissolved in petroleum ether, b.p. 60-80° C./ethyl acetate (1:1) and the solution filtered. The filtrate was evaporated to dryness and the residue washed with several portions of petroleum ether, b.p. 60-80° C. to remove excess dibromopentane. The remaining oil was dried under vacuum at 50° C. The petrol washings were evaporated to dryness and distilled under vacuum to give recovered dibromopentane and a second fraction b.p. 86-120° C. at 17 mbar. This fraction solidified on cooling and scratching. A little of this solid was used to seed the remaining oil and the combined solids were recrystallised from absolute ethanol (300 ml) to give N-(5-bromopentyl)phthalimide, m.p. 62-63° C.

Synthesis routes and methods II

Procedure details

Then, 16.2 g of 5-phthalimido-1-pentanol was dissolved in 350 ml of diethyl ether, and 4.3 ml of phosphorus tribromide was added dropwise at 0° C. The reaction solution was stirred at room temperature for 9 hours and neutralized with saturated aqueous sodium hydrogen carbonate, and the organic layer was washed with saturated aqueous sodium chloride, dried over anhydrous magnesium sulfate and evaporated in vacuo for removal of the solvent. The residue was purified by silica gel column chromatography (eluent; n-hexane:ethyl acetate=9:1) to give 9.2 g of 1-bromo-5-phthalimidopentane in a yield of 45%.

Synthesis routes and methods III

Procedure details

3.7 g of 1,5-dibromopentane and 4.8 g of phthalimide potassium were stirred at 150° C. for 3 hours in 15 ml of DMF. After the DMF was evaporated under reduced pressure, the residue was added with water and ethyl acetate and separated. The organic layer was dried over sodium sulfate and the solvent was evaporated under reduced pressure. The resulting residue was purified by silica gel column chromatography (ethyl acetate) to obtain 4.5 g of the title compound (yield: 75%).